2-Bromo-5-iodopyridine
Cat. No. B107189
M. Wt: 283.89 g/mol
InChI Key: LLKRSJVPTKFSLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315498B2
Procedure details
2-Bromo-5-iodopyridine (2.5 g, 8.8 mmol) was dissolved under nitrogen in 50 ml THF. Bis-(triphenylphosphine)-palladium(II)dichloride (618 mg, 880 μmol, 0.1 equiv.), ethynyltrimethylsilane (950 mg, 1.34 ml, 9.6 mmol, 1.1 equiv.), triethylamine (1.78 g, 2.44 ml, 17.6 mmol, 3 equiv.) and copper(I)iodide (84 mg, 440 μmol, 0.05 equiv.) were added and the mixture was stirred for 3 hours at 50° C. The reaction mixture was cooled and evaporated to dryness. The crude product was purified by flash chromatography on silica gel, eluting with an ethyl acetate:heptane gradient 0:100 to 15:85. The desired 2-bromo-5-trimethylsilanylethynyl-pyridine (1.95 g, 7.7 mmol, 87% yield) was obtained as a white solid, MS: m/e=254.1/256.1 (M+H+).
Name
Bis-(triphenylphosphine)-palladium(II)dichloride
Quantity
618 mg
Type
catalyst
Reaction Step Two
Name
copper(I)iodide
Quantity
84 mg
Type
catalyst
Reaction Step Two
Yield
87%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](I)=[CH:4][N:3]=1.[C:9]([Si:11]([CH3:14])([CH3:13])[CH3:12])#[CH:10].C(N(CC)CC)C>C1COCC1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.Cl[Pd]Cl.[Cu]I>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:10]#[C:9][Si:11]([CH3:14])([CH3:13])[CH3:12])=[CH:4][N:3]=1 |f:4.5.6|
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Inputs
Step One
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)I
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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1.34 mL
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Type
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reactant
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Smiles
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C(#C)[Si](C)(C)C
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Name
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Quantity
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2.44 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Bis-(triphenylphosphine)-palladium(II)dichloride
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|
Quantity
|
618 mg
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|
Type
|
catalyst
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Smiles
|
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl
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Name
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copper(I)iodide
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Quantity
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84 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 3 hours at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography on silica gel
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WASH
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Type
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WASH
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Details
|
eluting with an ethyl acetate
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=NC=C(C=C1)C#C[Si](C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 7.7 mmol | |
| AMOUNT: MASS | 1.95 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
